Cas no 1261787-36-3 (3-Fluoro-4-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Fluoro-4-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261787-36-3
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 4923990
• Update Time: 2025-05-23

3-Fluoro-4-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F4N/c13-11-7-17-6-5-10(11)8-1-3-9(4-2-8)12(14,15)16/h1-7H
• InChI Key： NIDAGFSOSGKEDL-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-4-(4-(trifluoromethyl)phenyl)pyridine

3-Fluoro-4-(4-(Trifluoromethyl)Phenyl)Pyridine: A Comprehensive Overview

3-Fluoro-4-(4-(trifluoromethyl)phenyl)pyridine, also known by its CAS number CAS No. 1261787-36-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the synthesis, properties, applications, and recent advancements related to this compound.

The molecular structure of 3-fluoro-4-(4-(trifluoromethyl)phenyl)pyridine consists of a pyridine ring substituted with a fluoro group at the 3-position and a trifluoromethyl-substituted phenyl group at the 4-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule.

Recent studies have explored the synthesis of 3-fluoro-4-(4-(trifluoromethyl)phenyl)pyridine through various methodologies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling. These methods have demonstrated high efficiency and selectivity, enabling the scalable production of the compound for industrial applications. The use of microwave-assisted synthesis has also been reported, offering a greener and faster alternative to traditional methods.

In terms of applications, 3-fluoro-4-(4-(trifluoromethyl)phenyl)pyridine has shown promise in the development of new pharmaceutical agents. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), makes it a potential candidate for drug discovery programs targeting diseases like cancer and neurodegenerative disorders. Additionally, this compound has been investigated for its role in agrochemicals, particularly as a component in herbicides and insecticides.

The electronic properties of 3-fluoro-4-(4-(trifluoromethyl)phenyl)pyridine make it an attractive candidate for use in organic electronics. Recent research has focused on its application as a building block in the synthesis of conjugated polymers and small molecules for organic light-emitting diodes (OLEDs) and photovoltaic devices. The electron-withdrawing groups present in the molecule enhance its conjugation length, leading to improved charge transport properties.

In conclusion, 3-fluoro-4-(4-(trifluoromethyl)phenyl)pyridine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, agrochemicals, and materials science, driven by advancements in synthetic methodologies and an improved understanding of its electronic properties. As research progresses, this compound is expected to unlock new possibilities in both academic and industrial settings.